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Compound of Interest

2,4,5-Trifluoro-3-methoxybenzoic
Compound Name: d
aci

Cat. No.: B078240

An In-depth Technical Guide on 2,4,5-Trifluoro-3-methoxybenzoic Acid

This technical guide provides essential information regarding the chemical properties of 2,4,5-
Trifluoro-3-methoxybenzoic acid, tailored for researchers, scientists, and professionals in
drug development.

Chemical Identity and Properties

2,4,5-Trifluoro-3-methoxybenzoic acid is a substituted benzoic acid derivative. The presence
of three fluorine atoms and a methoxy group on the benzene ring significantly influences its
chemical reactivity and physical properties. These substitutions are crucial for its application as
an intermediate in the synthesis of various organic molecules.

Quantitative Data Summary

The fundamental molecular properties of 2,4,5-Trifluoro-3-methoxybenzoic acid are
summarized in the table below for quick reference.
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Property Value Citations
Molecular Formula C8H5F303 [1112][3]
Molecular Weight 206.12 g/mol [11[2][3]
CAS Number 112811-65-1 [1]
Melting Point 105-112 °C [4]

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 2,4,5-Trifluoro-3-
methoxybenzoic acid are typically found in peer-reviewed chemical literature. One common
synthetic route involves the multi-step modification of a fluorinated benzene precursor, followed
by carboxylation. Characterization and purity assessment are generally performed using
techniques such as Gas Chromatography (GC), Nuclear Magnetic Resonance (NMR)
spectroscopy, and Mass Spectrometry (MS). For specific, validated experimental
methodologies, consulting primary research articles or chemical synthesis databases is
recommended.

Structural and Elemental Composition

The structural arrangement of atoms within 2,4,5-Trifluoro-3-methoxybenzoic acid is key to
its chemical behavior. The following diagram illustrates the elemental components that
constitute the molecule.
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Elemental Components
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Elemental makeup of 2,4,5-Trifluoro-3-methoxybenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b078240#2-4-5-trifluoro-3-methoxybenzoic-acid-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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